Cas no 203661-72-7 (tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate)

Tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure combines a piperidine core with a 3-oxocyclobutyl moiety, offering functional handles for further derivatization. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The ketone functionality in the cyclobutyl ring enables diverse transformations, including nucleophilic additions or reductive aminations. This compound is particularly useful in medicinal chemistry for scaffold diversification and structure-activity relationship studies. Its well-defined reactivity profile and compatibility with standard synthetic protocols make it a practical choice for constructing complex molecular architectures.
tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate structure
203661-72-7 structure
Product Name:tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate
CAS No:203661-72-7
MF:C14H23NO3
MW:253.337324380875
CID:5520963
PubChem ID:18670577
Update Time:2025-07-12

tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylic acid, 4-(3-oxocyclobutyl)-, 1,1-dimethylethyl ester
    • tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate
    • 1,1-Dimethylethyl 4-(3-oxocyclobutyl)-1-piperidinecarboxylate
    • SCHEMBL6749271
    • DB-433373
    • EN300-31486877
    • 203661-72-7
    • AT40295
    • tert-butyl4-(3-oxocyclobutyl)piperidine-1-carboxylate
    • Inchi: 1S/C14H23NO3/c1-14(2,3)18-13(17)15-6-4-10(5-7-15)11-8-12(16)9-11/h10-11H,4-9H2,1-3H3
    • InChI Key: VXCYENMCYBPOJH-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC(C2CC(=O)C2)CC1

Computed Properties

  • Exact Mass: 253.16779360g/mol
  • Monoisotopic Mass: 253.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.6Ų

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Additional information on tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate

tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate (CAS No. 203661-72-7): A Comprehensive Overview of Its Properties and Applications

The compound tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate (CAS No. 203661-72-7) is a versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a piperidine ring and a cyclobutyl ketone moiety, makes it a valuable building block for the development of bioactive molecules. Researchers and manufacturers often seek this compound for its potential in drug discovery, especially in the design of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate is its role in medicinal chemistry. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability during synthetic processes, while the 3-oxocyclobutyl fragment offers reactivity for further functionalization. This combination is particularly useful in the synthesis of small molecule drugs, where precision and modularity are critical. Recent studies have highlighted its utility in creating GPCR-targeted compounds, a hot topic in drug development due to their implications in treating neurological disorders.

From an industrial perspective, the demand for CAS No. 203661-72-7 is driven by its scalability and compatibility with modern green chemistry principles. Companies are increasingly adopting sustainable synthesis methods, and this compound’s compatibility with catalytic hydrogenation and flow chemistry techniques aligns with these trends. Additionally, its applications extend to material science, where it serves as a precursor for advanced polymers with tailored properties.

For researchers exploring structure-activity relationships (SAR), tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate offers a robust scaffold. Its piperidine-carboxylate core is a common motif in bioactive compounds, and the cyclobutyl ketone group provides a handle for diversification. This flexibility is particularly relevant in the context of fragment-based drug design, a strategy gaining traction in precision medicine.

In summary, tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate (CAS No. 203661-72-7) is a pivotal compound bridging organic synthesis and applied research. Its multifaceted applications, from pharmaceutical intermediates to material precursors, underscore its importance in contemporary chemistry. As the scientific community continues to prioritize innovative synthesis and sustainable practices, this compound is poised to remain a focal point in both academic and industrial settings.

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